Cas no 88675-31-4 (2-Bromo-1-(4-fluorophenyl)-2-phenylethanone)

• Product Name: 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone
• CAS No: 88675-31-4
• MF: C₁₄H₁₀BrFO
• MW: 293.131006717682
• MDL: MFCD00699290
• CID: 709967
• Update Time: 2025-08-05

2-Bromo-1-(4-fluorophenyl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(4-fluorophenyl)-2-phenyl-
• 2-BROMO-1-(4-FLUOROPHENYL)-2-PHENYLETHANONE
• 2-Bromo-1-(4-fluorophenyl)-2-phenyl-Ethanone
• 2-Bromo-2-phenyl-1-(4-fluorophenyl)-ethanone
• QC-4247
• 2-BROMO-2-PHENYL-1-(γ-FLUOROPHENYL)-ETHANONE
• Ethanone, 2-bromo-1-(4-fluorophenyl)-2-phenyl-
• AMBZ0272
• DYTDDALWSRMTDA-UHFFFAOYSA-N
• AM85946
• AB0027336
• W9159
• 2-bromo-1-(4-fluorophenyl)-2-phenylethan-1-one
• 2-BROMO-2-PHENYL-1-(gamma-FLUOROPHENYL)-ETHANONE
• ADK-2; 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone; 2-Bromo-2-phenyl-1-(4-fluoroph
• 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone (ACI)
• 2-Bromo-2-phenyl-1-(4-fluorophenyl)ethanone
• 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone

• MDL： MFCD00699290
• Inchi： 1S/C14H10BrFO/c15-13(10-4-2-1-3-5-10)14(17)11-6-8-12(16)9-7-11/h1-9,13H
• InChI Key： DYTDDALWSRMTDA-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)Br)C1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 291.99000
• Monoisotopic Mass: 291.98991 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.13
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.467±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 4.14460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone

Introduction to 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone (CAS No. 88675-31-4) and Its Emerging Applications in Chemical Biology

2-Bromo-1-(4-fluorophenyl)-2-phenylethanone, identified by its CAS number 88675-31-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its bromine and fluorine substituents on a phenyl ring, exhibits unique structural and electronic properties that make it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone consists of a central carbonyl group flanked by two phenyl rings, one of which is substituted with a bromine atom and the other with a fluorine atom. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile intermediate in organic synthesis. The presence of both bromine and fluorine atoms allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic frameworks.

In recent years, the interest in 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone has been fueled by its potential applications in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with kinases and other enzyme targets implicated in cancer and inflammatory diseases. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity, key factors in drug design.

One of the most compelling aspects of 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone is its role as a precursor in the synthesis of fluorinated aromatic compounds, which are increasingly recognized for their therapeutic efficacy. Fluorinated molecules often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, owing to modifications in lipophilicity, solubility, and metabolic resistance. This has led to extensive research into optimizing fluorination patterns for enhanced drug activity.

Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone as a building block. Molecular modeling studies have revealed that its scaffold can be engineered to fit into specific binding pockets of target proteins with high precision. This has enabled the rational design of inhibitors with tailored properties, such as improved selectivity and reduced off-target effects.

The compound's versatility is also evident in its application as a key intermediate in the synthesis of photoactive molecules. Fluorinated aromatic ketones like 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone can be used to develop photosensitizers for photodynamic therapy (PDT). PDT is an emerging treatment modality that utilizes light activation of photosensitizing agents to generate reactive oxygen species, which selectively destroy diseased cells. The incorporation of bromine and fluorine substituents enhances the photosensitizer's absorption properties and stability under physiological conditions.

Another area where 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone has shown promise is in the development of materials for organic electronics. The compound's electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating novel charge transport materials that could improve the efficiency and performance of next-generation electronic devices.

The synthesis of 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone itself is an intriguing process that exemplifies modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh reagents, but recent innovations have enabled more efficient and sustainable routes. For example, catalytic methods employing transition metals have been developed to streamline the introduction of bromine and fluorine substituents while minimizing waste generation.

Future research directions may focus on expanding the chemical space accessible through derivatives of 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone. By exploring different substitution patterns and reaction pathways, scientists aim to uncover novel bioactivities that could lead to breakthroughs in therapeutic intervention. The compound's unique structural features provide a rich foundation for such explorations.

In conclusion, 2-Bromo-1-(4-fluorophenyl)-2-phenylethanone (CAS No. 88675-31-4) represents a fascinating molecule with broad applications across chemical biology and materials science. Its structural attributes enable diverse functionalization strategies, making it an indispensable tool for drug discovery and advanced material development. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine and technology.